Cas no 501-36-0 (Resveratrol)

• Product Name: Resveratrol
• CAS No: 501-36-0
• MF: C₁₄H₁₂O₃
• MW: 228.2433
• MDL: MFCD00133799
• CID: 37828
• PubChem ID: 24278055
• Update Time: 2025-07-22

Resveratrol Chemical and Physical Properties

Names and Identifiers

• Resveratrol
• trans-3,4,5-Trihydroxystilbene
• 3,4',5-Trihydroxy-trans-stilbene
• 5-[(1E)-2-(4-Hydroxyphenyl)ethenyl]-1,3-benzenediol
• (E)-5-(4-Hydroxystyryl)benzene-1,3-diol
• DB0045
• Giant Knotweed Extract Trans-Resveratrol
• RESVERATROL(P) PrintBack
• trans-resveratrol
• trans-Resveratrol (SRT-501, RM1812, CA1201, Resvida,Vineatrol 20M, (E)-Resveratrol)
• 3',4,5'-trihydroxy-trans-stilbene
• RESVERATROLE
• RESVERTROL
• trans-1,2-(3,4',5-Trihydroxydiphenyl)ethylene
• trans-3,5,4'-trihydroxy-stilbene
• Veratrum album L alcohol
• 3,4',5-Stilbenetriol
• [ "3,4',5-Stilbenetriol", " 3,4',5-Trihydroxystilbene" ]
• 3,4',5-Trihydroxystilbene
• 3,5,4'-Trihydroxystilbene
• (E)-resveratrol
• Resvida
• 5-[(E)-2-(4-hydroxyphenyl)ethenyl]benzene-1,3-diol
• SRT501
• 3,5,4'-Trihydroxy-trans-stilbene
• Resveratol
• 5-[(E)-2-(4-hydroxyphenyl)vinyl]benzene-1,3-diol
• 3,4',5-trihydroxy-stilbene
• Resveratrol, natural
• tran

• MDL： MFCD00133799
• Inchi： 1S/C14H12O3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,15-17H/b2-1+
• InChI Key： LUKBXSAWLPMMSZ-OWOJBTEDSA-N
• SMILES： O([H])C1C([H])=C(C([H])=C(C=1[H])/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])O[H]

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 20
• XLogP3: 3.1
• Molecular Weight: 228.24
• Topological Polar Surface Area: 60.7

Experimental Properties

• Color/Form: Powder
• Density: 1.3590
• Melting Point: 268-273°C
• Boiling Point: 449.1 oC at 760 mmHg
• Flash Point: 222.3 oC
• Solubility: In water, 3 mg/100 mL
• Water Partition Coefficient: Soluble in water (3 mg/100mL), ethanol (50 mg/mL), DMSO (16 mg/mL), DMF (~65 mg/mL), PBS (pH 7.2) (~100µg/mL), methanol, and acetone (50 mg/mL).
• PSA: 60.69000
• LogP: 2.97380
• Merck: 8158
• Vapor Pressure: 1.24X10-9 mm Hg at 25 °C (est)
• Solubility: Soluble in ethanol and acetone, slightly soluble in water.

Resveratrol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H317,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S39
• RTECS：CZ8987000
• Hazardous Material Identification：
• Safety Term：S26;S39
• Storage Condition：−20°C
• Risk Phrases：R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Natural Products and Extracts Plant Extracts Plant based Clematicissus simsiana
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical Reagents

Additional information on Resveratrol

Resveratrol (501-36-0): Chemical Structure and Biological Significance

Resveratrol (CAS 501-36-0), a naturally occurring polyphenolic compound, has garnered significant attention in the fields of chemistry, biology, and medicine due to its unique molecular structure and multifaceted bioactivities. Chemically classified as a stilbenoid, resveratrol exists in trans- and cis- isomeric forms, with the trans- isomer being the more biologically active variant. Its molecular formula, C₁₄H₁₂O₃, features two aromatic rings linked by a double bond, which contributes to its antioxidant properties. Researchers have extensively studied its role in scavenging free radicals, modulating cellular pathways, and exhibiting potential anti-aging effects. The compound's presence in red wine, grapes, and berries has fueled interest in its dietary benefits, particularly in cardiovascular health. Recent advancements in synthetic methods for 501-36-0 have also enabled large-scale production for pharmaceutical applications, making it a focal point in drug development.

Resveratrol (501-36-0) in Pharmacology and Disease Prevention

The pharmacological potential of Resveratrol (501-36-0) spans a broad spectrum of therapeutic areas, including neuroprotection, anti-inflammatory responses, and cancer chemoprevention. Studies highlight its ability to activate sirtuins, a class of proteins associated with longevity and metabolic regulation, which has spurred research into its use for age-related diseases. In oncology, resveratrol demonstrates anti-proliferative effects by inhibiting tumor growth and inducing apoptosis in various cancer cell lines. Additionally, its cardioprotective properties, such as improving endothelial function and reducing LDL oxidation, align with current trends in preventive medicine. Internet users frequently search for its efficacy in managing diabetes, with preclinical data suggesting it enhances insulin sensitivity. Despite promising results, challenges like low bioavailability persist, driving innovations in nanoformulations and derivatives to optimize delivery.

Resveratrol (501-36-0): Research Trends and Future Directions

Emerging research on Resveratrol (501-36-0) explores its synergistic effects with other bioactive compounds, such as curcumin and quercetin, to amplify therapeutic outcomes. The compound's role in gut microbiota modulation has also gained traction, linking it to improved metabolic health and immune function. With the rise of personalized medicine, studies investigate genetic polymorphisms that influence individual responses to resveratrol supplementation. Meanwhile, advancements in biotechnological production, including microbial fermentation, aim to address supply chain limitations. Online queries often focus on its safety profile, with meta-analyses confirming its tolerability at moderate doses. Future directions may prioritize clinical translation, particularly in neurodegenerative disorders like Alzheimer's, where resveratrol's neuroprotective mechanisms show promise.

Resveratrol (501-36-0) in Nutraceuticals and Consumer Products

The integration of Resveratrol (501-36-0) into nutraceuticals and cosmeceuticals reflects its commercial appeal and consumer demand for natural health solutions. Marketed as an anti-aging supplement, resveratrol is a key ingredient in skincare formulations targeting oxidative stress and UV-induced damage. Its inclusion in functional foods and beverages capitalizes on trends toward wellness-oriented diets. However, variability in product quality and labeling accuracy remains a concern, prompting calls for standardized testing. Online discussions frequently address optimal dosing and bioavailability enhancers like piperine, underscoring the need for evidence-based guidelines. As regulatory frameworks evolve, transparency in sourcing and manufacturing processes will be critical to maintaining consumer trust.